CALCIUM SULFATE HEMIHYDRATE CALCIUM SULFATE HEMIHYDRATE Calcium sulfate dihydrate is a calcium salt and a hydrate. It contains a calcium sulfate.
Gypsum appears as white or nearly white, odorless, crystalline solid.
A calcium salt that is used for a variety of purposes including: building materials, as a desiccant, in dentistry as an impression material, cast, or die, and in medicine for immobilizing casts and as a tablet excipient. It exists in various forms and states of hydration. Plaster of Paris is a mixture of powdered and heat-treated gypsum.
Brand Name: Vulcanchem
CAS No.: 13397-24-5
VCID: VC0080290
InChI: InChI=1S/Ca.H2O4S.2H2O/c;1-5(2,3)4;;/h;(H2,1,2,3,4);2*1H2/q+2;;;/p-2
SMILES: O.O.[O-]S(=O)(=O)[O-].[Ca+2]
Molecular Formula: CaSO4. 2H2O
CaH4O6S
Molecular Weight: 172.17 g/mol

CALCIUM SULFATE HEMIHYDRATE

CAS No.: 13397-24-5

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VCID: VC0080290

Molecular Formula: CaSO4. 2H2O
CaH4O6S

Molecular Weight: 172.17 g/mol

CALCIUM SULFATE HEMIHYDRATE - 13397-24-5

CAS No. 13397-24-5
Product Name CALCIUM SULFATE HEMIHYDRATE
Molecular Formula CaSO4. 2H2O
CaH4O6S
Molecular Weight 172.17 g/mol
IUPAC Name calcium;sulfate;dihydrate
Standard InChI InChI=1S/Ca.H2O4S.2H2O/c;1-5(2,3)4;;/h;(H2,1,2,3,4);2*1H2/q+2;;;/p-2
Standard InChIKey PASHVRUKOFIRIK-UHFFFAOYSA-L
SMILES O.O.[O-]S(=O)(=O)[O-].[Ca+2]
Canonical SMILES O.O.[O-]S(=O)(=O)[O-].[Ca+2]
Density 2.32 (NIOSH, 2016)
2.3 g/cm³
2.32 g/cm³
2.32
Melting Point 262 to 325 °F (Loses H2O) (NIOSH, 2016)
100-150 °C
262-325°F (loses H2O)
262-325°F (Loses H2O)
Physical Description Gypsum appears as white or nearly white, odorless, crystalline solid.
PelletsLargeCrystals
OtherSolid; WetSolid
WHITE CRYSTALLINE POWDER OR LUMPS.
CRYSTALLINE POWDER.
White or nearly white, odorless, crystalline solid.
Description Calcium sulfate dihydrate is a calcium salt and a hydrate. It contains a calcium sulfate.
Gypsum appears as white or nearly white, odorless, crystalline solid.
A calcium salt that is used for a variety of purposes including: building materials, as a desiccant, in dentistry as an impression material, cast, or die, and in medicine for immobilizing casts and as a tablet excipient. It exists in various forms and states of hydration. Plaster of Paris is a mixture of powdered and heat-treated gypsum.
Related CAS 7778-18-9 (Parent)
Solubility 0.2 % at 77° F (NIOSH, 2016)
Solubility in water, g/100ml at 25 °C: 0.24 (very poor)
Solubility in water, g/100ml at 20 °C: 0.2 (very poor)
(77°F): 0.2%
Synonyms Alabaster
Anhydrous Sulfate of Lime
Artificial Dental Stone
Calcium Sulfate
Calcium Sulfate (1:1), Dihydrate
Calcium Sulfate (1:1), Hemihydrate
Calcium Sulfate (2:1)
Calcium Sulfate Dihydrate
Calcium Sulfate, Anhydrous
Calcium Sulfate, Dihydrate
Calcium Sulfate, Hemihydrate
Calcium Sulphate
Dental Gypsum
Dental Stone, Artificial
Drierite
Gypsite
Gypsum
Gypsum, Dental
Karstenite
Plaster of Paris
Stone, Artificial Dental
Vapor Pressure 0 mm Hg (approx) (NIOSH, 2016)
0 mmHg (approx)
PubChem Compound 24928
Last Modified Nov 11 2021
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